1-Cyclopropoxy-2-methoxy-4-methylbenzene

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C11H14O2/c1-8-3-6-10(11(7-8)12-2)13-9-4-5-9/h3,6-7,9H,4-5H2,1-2H3
• InChI Key: PYIGUZZFUBCHOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CC2)OC

Description

1-Cyclopropoxy-2-methoxy-4-methylbenzene is an aromatic ether featuring three distinct substituents: a cyclopropoxy group at position 1, a methoxy group at position 2, and a methyl group at position 3. The cyclopropoxy moiety introduces significant steric strain due to its three-membered ring structure, which may influence its chemical reactivity and physical properties compared to non-cyclic ether analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-2-methoxy-4-methylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the alkylation of 2-methoxy-4-methylphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an appropriate solvent like acetone or dimethylformamide (DMF).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and advanced purification techniques such as distillation and chromatography are often employed to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-2-methoxy-4-methylbenzene can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form cyclopropyl-substituted benzene derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenation using bromine (Br2) or chlorination using chlorine (Cl2) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Major Products:

Oxidation: Formation of 2-methoxy-4-methylbenzoic acid.

Reduction: Formation of 1-cyclopropyl-2-methoxy-4-methylbenzene.

Substitution: Formation of halogenated derivatives such as 1-cyclopropoxy-2-methoxy-4-methylbromobenzene.

Scientific Research Applications

1-Cyclopropoxy-2-methoxy-4-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-methoxy-4-methylbenzene involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Spectroscopic and Physical Properties

While HRMS data for 1-Cyclopropoxy-2-methoxy-4-methylbenzene are unavailable, reports HRMS (EI) for a brominated analog (C18H18O2Br: 345.0485 calculated, 345.0468 observed), highlighting the precision achievable for structurally complex ethers . Cyclopropoxy-containing compounds are expected to exhibit distinct NMR shifts (e.g., deshielded protons due to ring strain) compared to non-cyclic ethers.

Research Implications

• Catalytic Strategies : HBF4-C and photocatalytic methods (as in and ) could be adapted for synthesizing cyclopropoxy derivatives, though steric effects may require optimization .
• Applications : The methyl group at position 4 in the target compound may enhance lipophilicity, making it a candidate for agrochemical or pharmaceutical intermediates, akin to etofenprox and bromopropylate derivatives () .